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Compound of Interest
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Cat. No.: B080452 Get Quote

Introduction
Nitrite, once considered an inert oxidation product of nitric oxide (NO), is now recognized as a

crucial signaling molecule and a stable reservoir of NO, particularly in hypoxic conditions.[1][2]

[3][4] Its role in physiological and pathophysiological processes, including vasodilation,

cytoprotection during ischemia-reperfusion, and modulation of mitochondrial respiration, makes

its accurate quantification in tissues a key aspect of biomedical research.[1][3][4] Ion

chromatography (IC) coupled with conductivity detection offers a robust, sensitive, and

selective method for the determination of nitrite in complex biological matrices like tissue

homogenates.[2][5] This application note provides a detailed protocol for the analysis of nitrite
in tissue samples using ion chromatography.

Signaling Pathway of Nitrite
Under hypoxic conditions, nitrite is reduced to bioactive nitric oxide, which then activates

soluble guanylyl cyclase (sGC), leading to an increase in cyclic guanosine monophosphate

(cGMP) and subsequent vasodilation. This pathway is a critical alternative to the classical L-

arginine-NOS pathway for NO production when oxygen is limited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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